![molecular formula C29H35N3O4S B2839605 N-cyclohexyl-3-isopentyl-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carboxamide CAS No. 1113134-35-2](/img/structure/B2839605.png)
N-cyclohexyl-3-isopentyl-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carboxamide
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Description
N-cyclohexyl-3-isopentyl-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C29H35N3O4S and its molecular weight is 521.68. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Properties
Research by Patel and Patel (2010) on fluoroquinolone-based 4-thiazolidinones demonstrates the antimicrobial and antifungal potential of compounds with complex heterocyclic structures. These compounds show activity against various pathogens, suggesting that similar structures could exhibit comparable biological properties (Patel & Patel, 2010).
Synthesis and Reactivity
Elkholy and Morsy (2006) investigated the synthesis of tetrahydropyrimido [4,5-b]-quinoline derivatives, highlighting the chemical reactivity of similar frameworks and their potential as scaffolds for further chemical modifications (Elkholy & Morsy, 2006).
Antiproliferative and Kinase Inhibition
Mohareb et al. (2022) synthesized fused quinoline derivatives showing antiproliferative activities and inhibition of tyrosine kinases, including Pim-1 kinase. This suggests the compound's potential in cancer research and therapy (Mohareb, Ibrahim, Elmetwally, & Gamaan, 2022).
Anticancer Activities
Research on the cytotoxic activities of 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives by Bu et al. (2001) reveals the potential of complex heterocyclic compounds in developing anticancer agents (Bu, Deady, Finlay, Baguley, & Denny, 2001).
Novel Synthesis Approaches
Dyachenko and Vovk (2012) demonstrated innovative synthetic approaches for creating 4-substituted 1-methyl-3-thioxo-2,3,5,6,7,8-hexahydroisoquinolines, pointing to the flexibility and diversity of synthetic strategies that can be applied to similar compounds (Dyachenko & Vovk, 2012).
properties
IUPAC Name |
N-cyclohexyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-(3-methylbutyl)-4-oxoquinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H35N3O4S/c1-19(2)15-16-32-28(35)24-14-11-21(27(34)30-22-7-5-4-6-8-22)17-25(24)31-29(32)37-18-26(33)20-9-12-23(36-3)13-10-20/h9-14,17,19,22H,4-8,15-16,18H2,1-3H3,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIVNSQKXOCXPMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(C=C(C=C2)C(=O)NC3CCCCC3)N=C1SCC(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H35N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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